Cas no 924723-85-3 (N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 924723-85-3
• MF: C₂₆H₃₃N₃O₄S
• MW: 483.622925519943
• CID: 5954812
• PubChem ID: 16332290
• Update Time: 2025-10-28

N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 924723-85-3
• EN300-26604666
• Z117944932
• N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C26H33N3O4S/c30-26(27-25(23-9-5-2-6-10-23)21-28-16-18-33-19-17-28)24-11-14-29(15-12-24)34(31,32)20-13-22-7-3-1-4-8-22/h1-10,13,20,24-25H,11-12,14-19,21H2,(H,27,30)/b20-13+
• InChI Key： JALNQTNAFFXMAD-DEDYPNTBSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC(C2C=CC=CC=2)CN2CCOCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 483.21917772g/mol
• Monoisotopic Mass: 483.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Comprehensive Overview of N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 924723-85-3)

N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 924723-85-3) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its intricate structure featuring a morpholine ring, a piperidine backbone, and a sulfonyl group, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique pharmacophore configuration, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's CAS No. 924723-85-3 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its IUPAC name, though complex, highlights the presence of key functional groups such as the carboxamide moiety and the phenylethenesulfonyl unit, which are often associated with enhanced binding affinity and metabolic stability in drug-like molecules. These structural attributes make it a valuable candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

In the context of current research trends, N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide aligns with the growing demand for small-molecule modulators of protein-protein interactions (PPIs). PPIs are a hot topic in drug discovery, as they represent challenging yet promising targets for treating diseases like cancer and neurodegenerative disorders. The compound's sulfonamide and morpholine components are frequently explored in the design of kinase inhibitors, a class of therapeutics that has revolutionized oncology and inflammation management.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperidine and morpholine rings are common motifs in CNS-active molecules due to their ability to cross the blood-brain barrier (BBB). Researchers are investigating whether CAS No. 924723-85-3 could serve as a scaffold for developing novel neuroprotective agents or cognitive enhancers, addressing unmet medical needs in conditions like Alzheimer's disease and depression.

From a synthetic chemistry perspective, the preparation of N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide involves multi-step organic transformations, including amidation, sulfonylation, and ring-forming reactions. These processes require meticulous optimization to achieve high yields and purity, which are essential for reliable biological testing. The compound's stereochemistry also presents an intriguing challenge, as the configuration of its chiral centers could significantly influence its pharmacological profile.

In the era of artificial intelligence (AI) and machine learning (ML) in drug discovery, compounds like CAS No. 924723-85-3 are increasingly being analyzed through in silico methods. Computational tools can predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), accelerating the identification of promising candidates for further experimental validation. This approach aligns with the industry's shift toward data-driven research and precision medicine.

Environmental and green chemistry considerations are also relevant when discussing N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide. Researchers are exploring sustainable synthetic routes to minimize waste and reduce the use of hazardous reagents. This aligns with global initiatives promoting eco-friendly pharmaceutical manufacturing and the principles of circular economy.

In summary, N-[2-(morpholin-4-yl)-1-phenylethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 924723-85-3) represents a compelling case study in modern drug discovery. Its structural complexity, potential therapeutic applications, and relevance to cutting-edge research trends make it a molecule worth watching in the coming years. As scientific understanding evolves, this compound may unlock new opportunities for addressing some of the most pressing challenges in human health.